Cas no 1257556-12-9 ((2E)-3-(furan-2-yl)-1-{4-6-(pyridin-3-yl)pyridazin-3-ylpiperazin-1-yl}prop-2-en-1-one)

• Product Name: (2E)-3-(furan-2-yl)-1-{4-6-(pyridin-3-yl)pyridazin-3-ylpiperazin-1-yl}prop-2-en-1-one
• CAS No: 1257556-12-9
• MF: C₂₀H₁₉N₅O₂
• MW: 361.397163629532
• CID: 6575674
• PubChem ID: 52416588
• Update Time: 2025-07-18

(2E)-3-(furan-2-yl)-1-{4-6-(pyridin-3-yl)pyridazin-3-ylpiperazin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(furan-2-yl)-1-{4-6-(pyridin-3-yl)pyridazin-3-ylpiperazin-1-yl}prop-2-en-1-one
• (E)-3-(furan-2-yl)-1-(4-(6-(pyridin-3-yl)pyridazin-3-yl)piperazin-1-yl)prop-2-en-1-one
• VU0632247-1
• 1257556-12-9
• F5040-0515
• (E)-3-(furan-2-yl)-1-[4-(6-pyridin-3-ylpyridazin-3-yl)piperazin-1-yl]prop-2-en-1-one
• AKOS024493207
• SR-01000920270-1
• (2E)-3-(furan-2-yl)-1-{4-[6-(pyridin-3-yl)pyridazin-3-yl]piperazin-1-yl}prop-2-en-1-one
• SR-01000920270

• Inchi： 1S/C20H19N5O2/c26-20(8-5-17-4-2-14-27-17)25-12-10-24(11-13-25)19-7-6-18(22-23-19)16-3-1-9-21-15-16/h1-9,14-15H,10-13H2/b8-5+
• InChI Key： CWYJYJQKIGURLJ-VMPITWQZSA-N
• SMILES： O=C(/C=C/C1=CC=CO1)N1CCN(C2=CC=C(C3C=NC=CC=3)N=N2)CC1

Computed Properties

• Exact Mass: 361.15387487g/mol
• Monoisotopic Mass: 361.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.4Ų

Additional information on (2E)-3-(furan-2-yl)-1-{4-6-(pyridin-3-yl)pyridazin-3-ylpiperazin-1-yl}prop-2-en-1-one

Introduction to Compound with CAS No. 1257556-12-9 and its Applications in Chemical Biology

Compound with the CAS number 1257556-12-9 is a fascinating molecule that has garnered significant attention in the field of chemical biology. This compound, formally known as (2E)-3-(furan-2-yl)-1-{4-6-(pyridin-3-yl)pyridazin-3-ylpiperazin-1-yl}prop-2-en-1-one, exhibits a complex structural framework that suggests potential biological activities. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation in drug discovery and therapeutic development.

The structural complexity of this compound is evident from its name, which highlights several key features. The furan-2-yl moiety, for instance, is a five-membered aromatic ring containing an oxygen atom, which is known to contribute to the molecule's overall stability and reactivity. This group is often found in natural products and pharmaceuticals, suggesting that it may play a crucial role in the compound's biological interactions.

Additionally, the pyridin-3-yl group is another important feature of this compound. Pyridine derivatives are widely recognized for their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The specific positioning of this group in the molecule suggests that it may interact with biological targets in a unique manner, potentially leading to novel therapeutic effects.

The presence of a pyridazin-3-yl moiety further enhances the compound's structural complexity. Pyridazine derivatives have been studied extensively for their potential applications in medicinal chemistry due to their ability to modulate various biological pathways. The combination of these heterocyclic rings with other functional groups in this compound may contribute to its unique chemical and biological properties.

The piperazine ring is another significant feature of this compound. Piperazine derivatives are known for their wide range of biological activities, including antipsychotic, antihistaminic, and antiparasitic effects. The incorporation of a piperazine moiety into this molecule suggests that it may exhibit similar or even novel biological activities, making it an attractive candidate for further investigation.

The double bond at the 2E position of the propenone group adds another layer of complexity to this compound. This functional group is known to be involved in various chemical reactions and interactions, which may contribute to the compound's reactivity and biological activity. The specific configuration of this double bond may also influence the molecule's binding affinity to biological targets.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). These interactions are crucial for many cellular processes and are often implicated in various diseases. The complex structure of this compound suggests that it may have the potential to disrupt or modulate PPIs, making it a promising candidate for drug discovery efforts targeting these interactions.

Several studies have highlighted the importance of heterocyclic compounds in drug discovery. These compounds often exhibit high binding affinity and selectivity towards biological targets, making them valuable tools for therapeutic intervention. The presence of multiple heterocyclic rings in this compound suggests that it may have similar properties, potentially leading to high efficacy and low toxicity profiles.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves various reactions that require precise control over reaction conditions and reagent selection. The successful synthesis of this complex molecule demonstrates the capabilities of modern synthetic methods and highlights the potential for further development of similar compounds.

In conclusion, Compound with CAS No. 1257556-12-9 is a structurally complex molecule with potential applications in chemical biology and drug discovery. Its unique combination of functional groups and heterocyclic rings suggests that it may exhibit novel biological activities and interact with various biological targets. Further research is warranted to explore its full potential in therapeutic development.